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Compound of Interest

Compound Name: Ibuprofen carboxylic acid-d3

cat. No.: B565267

An In-Depth Technical Guide to Ibuprofen Carboxylic Acid-d3

Introduction

Ibuprofen carboxylic acid-d3 is the stable isotope-labeled analog of carboxy-ibuprofen, a
major oxidative metabolite of the widely used non-steroidal anti-inflammatory drug (NSAID),
ibuprofen.[1][2] Comprising a deuterium (d3) label, this compound serves as an invaluable tool,
primarily as an internal standard, for the precise quantification of its unlabeled counterpart in
complex biological matrices.[3] Its application is critical in pharmacokinetic, toxicokinetic, and
drug metabolism studies, where accurate measurement of drug metabolites is essential for
understanding the disposition and clearance of the parent drug.

This guide provides a comprehensive technical overview of lbuprofen carboxylic acid-d3,
detailing its physicochemical properties, metabolic context, and application in modern
bioanalytical methodologies for researchers, chemists, and drug development professionals.

Physicochemical and Chemical Properties

Ibuprofen carboxylic acid-d3 is chemically defined as 3-[4-(1-carboxy-2,2,2-
trideuterioethyl)phenyl]-2-methylpropanoic acid.[4] The incorporation of three deuterium atoms
results in a mass shift of +3 Da compared to the endogenous metabolite, allowing for clear
differentiation in mass spectrometric analyses.
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Property Value Reference

3-[4-(1-carboxy-2,2,2-
IUPAC Name trideuterioethyl)phenyl]-2- [4]

methylpropanoic acid

Carboxyibuprofen-d3, 2-[4-(2-

Synonyms Carboxypropyl)phenyl]propioni  [1][2]

¢ Acid-d3
CAS Number 1216505-29-1 [31[4][5][6]
Unlabeled CAS 15935-54-3 [31[7]
Molecular Formula C13H13D304 [1][2]I5]
Molecular Weight 239.28 g/mol [11[31141[5]
Appearance Pale Yellow Solid [2]

) >95% (as determined by

Purity [7]

HPLC)
Storage Conditions -20°C or 2-8°C Refrigerator [21[7]

Synthesis and Metabolic Formation
Synthesis Overview

The synthesis of deuterated drug metabolites like Ibuprofen carboxylic acid-d3 is typically
achieved through two primary routes.[8]

o Chemical Synthesis: This approach involves multi-step organic synthesis, where a readily
available, isotopically labeled reagent is incorporated into the molecular structure in place of
its non-labeled counterpart.[9]

» Biotransformation: This method utilizes biological systems, such as microbial cultures or
purified enzymes, to metabolize a deuterated parent drug (i.e., Ibuprofen-d3).[8] The
biological system performs the same metabolic reactions as in humans, converting the
deuterated parent drug into its corresponding deuterated metabolite, which can then be
isolated and purified.
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Metabolic Pathway of Ibuprofen

Ibuprofen is extensively metabolized in the human liver, with very little of the parent drug being
excreted unchanged in the urine.[10][11] The primary metabolic route is oxidation, mediated
predominantly by the cytochrome P450 enzyme CYP2C9.[11][12] This process generates
hydroxylated intermediates (e.g., 2-hydroxy-ibuprofen and 3-hydroxy-ibuprofen), which are
subsequently oxidized by cytosolic alcohol and aldehyde dehydrogenases to form the stable,
major terminal metabolite, carboxy-ibuprofen (Ibuprofen carboxylic acid).[11] This metabolite is

then eliminated via the urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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